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Compound of Interest

Compound Name: 9-Benzyl-3-bromo-9H-carbazole

Cat. No.: B1275002 Get Quote

Technical Guide: 9-Benzyl-3-bromo-9H-carbazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 9-Benzyl-3-bromo-9H-carbazole, a heterocyclic compound of

interest in materials science and pharmaceutical development.

Core Molecular Data
The fundamental molecular and physical properties of 9-Benzyl-3-bromo-9H-carbazole are

summarized below.

Property Value References

Molecular Formula C₁₉H₁₄BrN [1]

Molecular Weight 336.23 g/mol [1]

CAS Number 339576-55-5

Appearance
White to light yellow to light

orange powder/crystal

Melting Point 116 - 120 °C

Purity ≥ 98% (GC)
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Synthesis Protocol
The synthesis of 9-Benzyl-3-bromo-9H-carbazole is typically achieved through a two-step

process involving the bromination of 9H-carbazole followed by N-alkylation.

Step 1: Synthesis of 3-Bromo-9H-carbazole (Precursor)
Materials:

9H-Carbazole

N-Bromosuccinimide (NBS)

Dimethylformamide (DMF)

Dichloromethane

Distilled Water

Anhydrous Magnesium Sulfate (MgSO₄)

Experimental Protocol:

In a two-necked round bottom flask, dissolve 9H-carbazole (4.0 g, 23.92 mmol) in

dichloromethane (75 mL).

Slowly add a solution of N-bromosuccinimide (4.48 g, 23.92 mmol) in DMF (10 mL) to the

carbazole solution.

Stir the reaction mixture at room temperature for 3 hours.

Perform an aqueous extraction of the mixture with distilled water.

Dry the organic layer over anhydrous MgSO₄ for 12 hours and then filter.

Evaporate the solvent under vacuum to yield the final product, 3-Bromo-9H-carbazole, as a

white solid.
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Step 2: Synthesis of 9-Benzyl-3-bromo-9H-carbazole
Materials:

3-Bromo-9H-carbazole

(Chloromethyl)benzene (Benzyl chloride)

Potassium Hydroxide (KOH)

Dimethylformamide (DMF)

Chloroform

Ethanol

Experimental Protocol: The synthesis is achieved via N-alkylation of the previously prepared 3-

bromo-9H-carbazole with (chloromethyl)benzene.[2][3]

Prepare a solution of potassium hydroxide in dimethylformamide.

Add 3-Bromo-9H-carbazole to the solution and stir.

Add (chloromethyl)benzene dropwise to the reaction mixture.

Continue stirring at room temperature to allow the reaction to proceed.

Pour the reaction mixture into water to precipitate the crude product.

Filter the precipitate and wash with water.

For purification, dissolve the crude product (40 mg) in a mixture of chloroform (5 mL) and

ethanol (7 mL).[3]

Allow the solution to stand at room temperature for several days to facilitate the evaporation

of the solvent and the formation of colorless block-like crystals of 9-Benzyl-3-bromo-9H-
carbazole.[3]
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Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of 9-Benzyl-3-bromo-9H-
carbazole.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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